Physicochemical Property Comparison: Target Compound vs. Benzothiazole-5-carboxylic acid (Parent Scaffold)
The target compound exhibits a lower computed XLogP3-AA (1.7) compared to the parent benzothiazole-5-carboxylic acid (CAS 68867-17-4; XLogP3-AA = 1.9) [1], indicating increased polarity due to the formyl substituent. The TPSA increases from 75.5 Ų (parent) to 95.5 Ų (target), enhancing hydrogen-bonding capacity and potentially improving solubility [2]. These differences are critical for procurement decisions when designing compounds requiring specific lipophilicity and polarity profiles.
ΔTPSA: +20.0 Ų
| Evidence Dimension | Computed XLogP3-AA (lipophilicity) and Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | XLogP3-AA: 1.7; TPSA: 95.5 Ų; H-Bond Donors: 1; H-Bond Acceptors: 5 |
| Comparator Or Baseline | Benzothiazole-5-carboxylic acid (CAS 68867-17-4): XLogP3-AA: 1.9; TPSA: 75.5 Ų; H-Bond Donors: 1; H-Bond Acceptors: 4 |
| Quantified Difference | Delta XLogP3-AA: -0.2; Delta TPSA: +20.0 Ų |
| Conditions | Computed properties from PubChem (XLogP3-AA 3.0, Cactvs 3.4.8.18) |
Why This Matters
Quantifiable differences in lipophilicity and polarity guide selection for specific drug-design or synthetic applications where target compound's enhanced polarity and hydrogen-bonding capacity offer advantages.
- [1] PubChem Compound Summary for CID 82395747, 2-Formyl-1,3-benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source
- [2] PubChem Compound Summary for CID 293565, Benzothiazole-5-carboxylic acid. National Center for Biotechnology Information (2024). View Source
